Decane, 1-methoxy-
Overview
Description
“Decane, 1-methoxy-” also known as “Decyl Methyl Ether” is a fatty ether . It is an aroma compound with a fresh scent . The molecular formula of “Decane, 1-methoxy-” is C11H24O . The molecular weight is 172.3077 .
Molecular Structure Analysis
The molecular structure of “Decane, 1-methoxy-” is available as a 2D Mol file or as a computed 3D SD file . The IUPAC Standard InChIKey is JPEWDCTZJFUITH-UHFFFAOYSA-N .
Scientific Research Applications
Organoborane Conversions
- Decane, specifically 10-Methoxy-9-oxa-10-bora[3.3.2]decane, is used in the preparation of alkynylborinate complexes. These complexes are vital in Suzuki-Miyaura coupling reactions and provide a new method to create cis-vinylboranes, which are significant in organic synthesis (Soderquist et al., 1995).
Chemical Thermodynamics
- In thermodynamic studies, decane is involved in the investigation of excess molar enthalpies in mixtures containing 2-methoxy-2-methylpropane and 1-alkanol. These studies are crucial for understanding the interactions in chemical systems and for industrial applications involving these compounds (Mato et al., 2010).
Micellar Behavior in Surfactants
- In the study of nonionic surfactants, the behavior of methoxy polyoxyethylene decyl ethers solubilizing n-decane or n-decanol is explored. This research is fundamental in understanding the properties of surfactants and their applications in various industries, such as pharmaceuticals and cosmetics (Nakagawa et al., 1960).
Organic Synthesis
- Decane derivatives are key in the synthesis of various organic compounds. For example, the electroinduced oxidative transformation of 1-methoxy-2,5-dioxabicyclo[4.4.0]decane in methanol is significant for the production of pentanoates, which have applications in organic synthesis and pharmaceuticals (Ogibin et al., 1999).
Crystallography and Molecular Structure
- The structure of compounds like 8-methoxy-2,4-diox
Fuel Additive Design
- In the field of combustion and fuel technologies, the use of decane, such as n-decane, in the design of fuel additives is significant. Research focused on the low-temperature ignition enhancement of n-decane using various additives highlights the importance of decane in improving fuel efficiency and performance in extreme combustion conditions (Li et al., 2018).
Pharmaceutical Applications
- Compounds derived from decane, such as 3-aminomethyl derivatives of 2,9-dioxatricyclo[4,3,1,0(3,7)]decane, have been synthesized for potential pharmaceutical applications. This research illustrates the versatility of decane derivatives in creating new medicinal compounds (Thies et al., 1985).
Safety and Hazards
“Decane, 1-methoxy-” should be kept away from open flames, hot surfaces, and sources of ignition. It is recommended to use only non-sparking tools, use spark-proof tools, and explosion-proof equipment. Take precautionary measures against static discharges. Avoid contact with skin, eyes, or clothing. Avoid ingestion and inhalation .
Properties
IUPAC Name |
1-methoxydecane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24O/c1-3-4-5-6-7-8-9-10-11-12-2/h3-11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPEWDCTZJFUITH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCOC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6064616 | |
Record name | Decane, 1-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6064616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7289-52-3, 68989-91-3 | |
Record name | 1-Methoxydecane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7289-52-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Decane, 1-methoxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007289523 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Hydrocarbons, C10, methoxylated | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068989913 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Decane, 1-methoxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Decane, 1-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6064616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methoxydecane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.925 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Hydrocarbons, C10, methoxylated | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.066.858 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
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